2-(4-chloro-2-methylphenoxy)-N-[2-(1-naphthyloxy)ethyl]acetamide

• IUPAC Name: 2-(4-chloro-2-methylphenoxy)-N-(2-naphthalen-1-yloxyethyl)acetamide
• InChI: InChI=1S/C21H20ClNO3/c1-15-13-17(22)9-10-19(15)26-14-21(24)23-11-12-25-20-8-4-6-16-5-2-3-7-18(16)20/h2-10,13H,11-12,14H2,1H3,(H,23,24)
• InChI Key: FFUQITRTZHPWEG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OCC(=O)NCCOC2=CC=CC3=CC=CC=C32
• Molecular Formula: C21H20ClNO3
• Molecular Weight: 369.8 g/mol

Description

2-(4-chloro-2-methylphenoxy)-N-[2-(1-naphthyloxy)ethyl]acetamide, also known as clofibric acid, is a chemical compound that has been used in scientific research for several decades. This compound is a member of the fibrate class of drugs, which are commonly used to treat dyslipidemia and other metabolic disorders.

Mechanism of Action

The mechanism of action of 2-(4-chloro-2-methylphenoxy)-N-[2-(1-naphthyloxy)ethyl]acetamide is not fully understood, but it is believed to work by activating the peroxisome proliferator-activated receptor alpha (PPARα). PPARα is a transcription factor that regulates the expression of genes involved in lipid metabolism. Activation of PPARα leads to increased fatty acid oxidation and decreased lipogenesis, resulting in lower levels of cholesterol and triglycerides in the blood.
Biochemical and Physiological Effects:
In addition to its hypolipidemic effects, this compound has been shown to have several other biochemical and physiological effects. It has been shown to have anti-inflammatory effects by reducing the expression of pro-inflammatory cytokines. It can also improve insulin sensitivity, which is important in the treatment of metabolic disorders such as type 2 diabetes.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-chloro-2-methylphenoxy)-N-[2-(1-naphthyloxy)ethyl]acetamide in lab experiments is its well-established hypolipidemic effects. This makes it a useful tool for studying lipid metabolism and related disorders. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret results.

Future Directions

There are several potential future directions for research involving 2-(4-chloro-2-methylphenoxy)-N-[2-(1-naphthyloxy)ethyl]acetamide. One area of interest is its potential use in the treatment of metabolic disorders such as type 2 diabetes and non-alcoholic fatty liver disease. Additionally, further research is needed to fully understand its mechanism of action and potential side effects. Finally, there is potential for the development of new drugs based on the structure of this compound that may have improved efficacy and fewer side effects.

Scientific Research Applications

2-(4-chloro-2-methylphenoxy)-N-[2-(1-naphthyloxy)ethyl]acetamide has been extensively used in scientific research, particularly in the field of lipid metabolism. This compound has been shown to have hypolipidemic effects, meaning it can lower levels of cholesterol and triglycerides in the blood. Additionally, it has been shown to have anti-inflammatory effects and can improve insulin sensitivity.